Cas no 312693-81-5 (b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI))

• Product Name: b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI)
• CAS No: 312693-81-5
• MF: C₁₆H₂₀O₇
• MW: 324.325805664063
• CID: 300869
• PubChem ID: 24888512
• Update Time: 2025-04-19

b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI)
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol,hydrate
• 2-Naphthyl-
• A-D-galactopyranoside hydrate
• 2-Naphthyl-beta-D-galactopyranoside hydrate, 97%
• 312693-81-5
• DTXSID00595108
• Naphthalen-2-yl beta-D-galactopyranoside--water (1/1)
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol;hydrate
• SCHEMBL869487

• MDL： MFCD00149268
• Inchi： 1S/C16H18O6.H2O/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-6-5-9-3-1-2-4-10(9)7-11;/h1-7,12-20H,8H2;1H2/t12-,13+,14+,15-,16-;/m1./s1
• InChI Key： GFPMJKVBHWMQGT-WKILGUOFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=CC2C=CC=CC=2C=1.O

Computed Properties

• Exact Mass: 324.12100
• Monoisotopic Mass: 324.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Color/Form: White crystals
• Boiling Point: 635.6°C at 760 mmHg
• Flash Point: 338.2°C
• PSA: 108.61000
• LogP: -0.04580
• Solubility: 0.1g/ml
• Optical Activity: [α]20/D −55°, c = 1 in ethanol

b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：−20°C